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Compound of Interest

Compound Name: Phaselic acid, (-)-

Cat. No.: B12773851 Get Quote

An In-Depth Technical Guide to (-)-Phaseic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (-)-phaselic acid, focusing on the well-

researched terpenoid plant hormone, a catabolite of abscisic acid. It is important to note that

the name "phaselic acid" has been associated with two distinct chemical entities. This

document will primarily focus on the C15H20O5 compound due to the extensive body of

research available, while also clarifying the distinction from the C13H12O8 compound.

Nomenclature Clarification
The term "(-)-phaselic acid" can be ambiguous and has been used to refer to two different

natural products:

(-)-Phaseic acid (C15H20O5): A terpenoid and a major catabolite of the plant hormone

abscisic acid (ABA). This compound is the primary subject of this guide and is often referred

to simply as phaseic acid.

Phaselic acid (C13H12O8): A hydroxycinnamic acid derivative, also known as phaseolic

acid.[1]

To avoid confusion, this guide will use the name (-)-phaseic acid when referring to the

C15H20O5 compound.
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(-)-Phaseic acid is a sesquiterpenoid derived from the oxidative degradation of abscisic acid.[2]

It plays a significant role in plant physiology, particularly in stress responses and developmental

processes.[2][3]

Quantitative Data Summary
Property Value Source

Molecular Formula C15H20O5 [4]

Molecular Weight 280.32 g/mol [4]

IUPAC Name

(2Z,4E)-5-[(1R,5R,8S)-8-

hydroxy-1,5-dimethyl-3-oxo-6-

oxabicyclo[3.2.1]octan-8-yl]-3-

methylpenta-2,4-dienoic acid

[4]

CAS Number 24394-14-7 [2]

Biosynthesis of (-)-Phaseic Acid
(-)-Phaseic acid is not synthesized de novo but is rather a product of abscisic acid catabolism.

The primary pathway involves the hydroxylation of ABA.

The biosynthesis of abscisic acid begins with isoprene units, leading to the formation of

carotenoid precursors.[2] Through a series of enzymatic steps, xanthoxin is produced and then

converted to abscisic acid.[2] The catabolism of ABA to (-)-phaseic acid is a critical step in

regulating ABA levels within the plant.[2][3]

The key enzymatic step is the 8'-hydroxylation of abscisic acid, catalyzed by the cytochrome

P450 monooxygenase, CYP707A.[3] This reaction produces an unstable intermediate, 8'-

hydroxy-ABA, which spontaneously isomerizes to form (-)-phaseic acid.[3] This is the main

catabolic pathway for ABA.[3]
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Biosynthesis of (-)-Phaseic Acid from Abscisic Acid.

Biological Activity and Signaling Pathways
In Plants
In the realm of plant biology, (-)-phaseic acid is recognized as a plant hormone, although with

generally reduced biological activity compared to its precursor, ABA.[3] Its primary role is

associated with the regulation of ABA levels, thereby influencing processes such as seed

dormancy, germination, and responses to environmental stressors like drought and salinity.[2]

[5] While considered a degradation product, some studies suggest that phaseic acid may have

its own distinct biological functions.[2] It has been observed to have ABA-like effects in certain

tissues and can activate a subset of ABA receptors (PYR/PYL).[6][7]

In Animals
Recent research has unexpectedly identified the presence of naturally occurring (-)-phaseic

acid in the brains of mice and rats.[5] It appears to be endogenously produced, as dietary

intake from standard rodent food is very low.[5] Studies have shown that (-)-phaseic acid can

protect cultured cortical neurons from glutamate-induced toxicity by reversibly inhibiting

glutamate receptors.[5] Following a stroke induced by middle cerebral artery occlusion, a

significant increase in (-)-phaseic acid was observed in the cerebrospinal fluid, suggesting a

potential protective role in response to ischemic brain injury.[5]

Experimental Protocols
Detection and Quantification
The analysis of (-)-phaseic acid in biological samples is typically performed using liquid

chromatography-mass spectrometry (LC-MS) based methods.

Ultra-Performance Liquid Chromatography/Tandem Mass Spectrometry (UPLC/MS/MS):

This is a highly sensitive and specific method for the quantification of (-)-phaseic acid and other

ABA metabolites.

Sample Preparation: Biological tissues (e.g., brain tissue, plant leaves) are homogenized

and extracted with a suitable solvent, often an acidified methanol or acetone solution. The
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extract is then purified, typically by solid-phase extraction (SPE), to remove interfering

substances.

Chromatographic Separation: The purified extract is injected into a UPLC system equipped

with a C18 column. A gradient elution with solvents such as water and acetonitrile, both

containing a small amount of formic acid to improve ionization, is used to separate the

analytes.

Mass Spectrometric Detection: The eluent from the UPLC is introduced into a tandem mass

spectrometer, usually operating in negative ion electrospray ionization (ESI-) mode. Multiple

Reaction Monitoring (MRM) is employed for quantification, using specific precursor-to-

product ion transitions for (-)-phaseic acid and an internal standard (e.g., deuterated phaseic

acid).[8]

Chiral Chromatography:

To differentiate between the natural (-)-phaseic acid and its unnatural enantiomer, (+)-phaseic

acid, chiral chromatography is necessary. This technique utilizes a chiral stationary phase to

separate the enantiomers, which can then be detected by mass spectrometry.[5]

Immunostaining
Immunohistochemistry can be utilized to visualize the localization of (-)-phaseic acid within

tissues. This involves using a specific primary antibody that recognizes (-)-phaseic acid,

followed by a fluorescently labeled secondary antibody for detection via microscopy.[5] This

method has been used to show the presence of (-)-phaseic acid in cerebral vascular

endothelial cells.[5]

Logical Workflow for Investigating (-)-Phaseic Acid's
Neuroprotective Effects
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In Vitro Studies

In Vivo Studies

Mechanistic Studies
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Experimental workflow for studying (-)-phaseic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Phaseolic-acid
https://en.wikipedia.org/wiki/Phaseic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC11617201/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11617201/
https://pubchem.ncbi.nlm.nih.gov/compound/Phaseic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC5207134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5207134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7509701/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7509701/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.967404/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.967404/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9482987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9482987/
https://www.benchchem.com/product/b12773851#phaselic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b12773851#phaselic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b12773851#phaselic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b12773851#phaselic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12773851?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12773851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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